Cas no 110600-90-3 (1-Fluoro-3-methyl-2,4-dinitro-benzene)

• Product Name: 1-Fluoro-3-methyl-2,4-dinitro-benzene
• CAS No: 110600-90-3
• MF: C₇H₅FN₂O₄
• MW: 200.124005079269
• CID: 2885033
• Update Time: 2023-08-10

1-Fluoro-3-methyl-2,4-dinitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-methyl-2,4-dinitrobenzene
• 1-fluoro-3-methyl-2,4-dinitro-benzene
• Benzene, 1-fluoro-3-methyl-2,4-dinitro-
• 1-Fluoro-3-methyl-2,4-dinitro-benzene

• Inchi： 1S/C7H5FN2O4/c1-4-6(9(11)12)3-2-5(8)7(4)10(13)14/h2-3H,1H3
• InChI Key： IOHLNVVIFNALMI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(C)=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.02333481 g/mol
• Monoisotopic Mass: 200.02333481 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 200.12
• XLogP3: 2
• Topological Polar Surface Area: 91.6